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Compound of Interest

Compound Name: 2,8-Nonanedione

Cat. No.: B3051024 Get Quote

2,8-Nonanedione: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a concise yet comprehensive overview of 2,8-nonanedione, a

diketone with potential applications in various scientific domains. This document consolidates

the available physicochemical data, details a verified experimental protocol for its synthesis,

and visually represents the synthetic workflow. Notably, a significant gap exists in the scientific

literature regarding the specific biological activities and signaling pathways associated with 2,8-
nonanedione. This guide, therefore, serves as a foundational resource and a starting point for

future research into the potential applications of this molecule.

Physicochemical Properties
2,8-Nonanedione is a C9 aliphatic diketone. Its fundamental properties are summarized below

for easy reference.
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Property Value Source

Molecular Formula C₉H₁₆O₂ [1][2][3][4][5]

Molecular Weight 156.22 g/mol [1][3][4][5]

CAS Number 30502-73-9 [1][2][3][5]

IUPAC Name nonane-2,8-dione [2]

SMILES CC(=O)CCCCCC(=O)C [2]

InChIKey
APAPZQYXOGNKGH-

UHFFFAOYSA-N
[1][2][5]

Synthesis of 2,8-Nonanedione
A reliable method for the synthesis of 2,8-nonanedione is through the acid-catalyzed hydration

of 1,8-nonadiyne.[1] This procedure offers a straightforward approach to forming the carbon-

oxygen bonds necessary for the diketone structure.

Experimental Protocol
The following protocol is adapted from a procedure published in Organic Syntheses.[1]

Materials:

1,8-Nonadiyne (98% purity)

Methyl(triphenylphosphine)gold(I) (CH₃AuPPh₃)

Concentrated Sulfuric Acid (H₂SO₄)

Methanol

Water (distilled or deionized)

Hexane

Anhydrous Sodium Sulfate (Na₂SO₄)
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Argon gas

Equipment:

250-mL three-necked, round-bottomed flask

Rubber septum

Glass stopper

Reflux condenser with argon inlet

Magnetic stir bar and stir plate

Separatory funnel

50-mL Erlenmeyer flask

Büchner funnel and vacuum filtration apparatus

Procedure:

A 250-mL, three-necked, round-bottomed flask equipped with a rubber septum, a glass

stopper, a reflux condenser with an argon inlet, and a magnetic stir bar is evacuated and

filled with argon.

The flask is charged with 1,8-nonadiyne (6.3 mL, 5.0 g, 42 mmol, 1 equivalent),

methyl(triphenylphosphine)gold(I) (0.042 g, 0.088 mmol, 0.2 mol%), sulfuric acid (prepared

by diluting 2.08 g (21.2 mmol, 0.5 equivalents) of concentrated H₂SO₄ with 21 mL of water),

and methanol (120 mL).[1]

The reaction mixture is stirred at a specified temperature (e.g., 60-70 °C) and monitored for

completion.

Upon completion, the reaction mixture is cooled to room temperature.

The mixture is then transferred to a separatory funnel, and the layers are separated.
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The organic phase is washed with 50 mL of water, dried over anhydrous Na₂SO₄, filtered,

and concentrated.

The resulting solution is diluted with hexane and slowly cooled to -18 °C to induce

crystallization.

The crystals of 2,8-nonanedione are collected by vacuum filtration, washed with ice-cold

hexane, and air-dried.

Synthesis Workflow
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Synthesis of 2,8-Nonanedione Workflow
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Biological Activity and Signaling Pathways
A comprehensive search of the current scientific literature reveals a notable absence of studies

specifically investigating the biological activity or signaling pathways of 2,8-nonanedione.

While research exists for other diketones and nonane derivatives, this specific isomer remains

largely uncharacterized in a biological context.

For instance, 2,5-hexanedione is a known neurotoxin that can cause peripheral neuropathy

through the formation of pyrroles and subsequent protein cross-linking. Other nonane

derivatives, such as nonanal and nonanoic acid, exhibit pheromonal and antimicrobial

activities. A comparative analysis of structurally related compounds suggests that the dione

functionality in 2,8-nonanedione could potentially interact with cellular signaling pathways,

such as the Keap1-Nrf2 antioxidant response pathway, due to its electrophilic nature. However,

without direct experimental evidence, this remains speculative.

The lack of data on the biological effects of 2,8-nonanedione presents a clear opportunity for

future research. Investigations into its potential cytotoxicity, antimicrobial properties, and

interactions with key cellular signaling pathways could uncover novel applications in drug

development and other scientific fields.

Conclusion
2,8-Nonanedione is a readily synthesizable diketone with well-defined physicochemical

properties. However, its biological role and potential applications remain an open field of

investigation. This guide provides the foundational chemical knowledge for researchers

interested in exploring the untapped potential of this molecule. Further studies are warranted to

elucidate the biological activity and signaling pathways of 2,8-nonanedione, which could pave

the way for its use in the development of new therapeutics or other advanced materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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